2-(4-chlorophenyl)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C20H14ClN3O2/c21-15-7-3-13(4-8-15)12-18(25)23-16-9-5-14(6-10-16)20-24-19-17(26-20)2-1-11-22-19/h1-11H,12H2,(H,23,25)
• InChI Key: BQGYJXUCEMXLFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)N=C(O2)C3=CC=C(C=C3)NC(=O)CC4=CC=C(C=C4)Cl
• Molecular Formula: C20H14ClN3O2
• Molecular Weight: 363.8 g/mol

Description

2-(4-chlorophenyl)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide is a chemical compound that has been studied extensively in scientific research. This compound is also known as OPA-15406 and has been found to have potential applications in various fields of research, including neuroscience and cancer research.

Scientific Research Applications

2-(4-chlorophenyl)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide has been found to have potential applications in various fields of scientific research. In neuroscience, this compound has been studied for its potential as a treatment for Alzheimer's disease. It has also been found to have potential applications in cancer research as a potential anti-cancer agent.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide is not fully understood. However, it has been found to interact with various receptors in the brain, including the nicotinic acetylcholine receptor and the N-methyl-D-aspartate (NMDA) receptor. It has also been found to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. In animal studies, this compound has been found to improve memory and cognitive function. It has also been found to have potential anti-cancer effects by inducing apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-chlorophenyl)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide in lab experiments is its potential as a treatment for Alzheimer's disease and cancer. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on 2-(4-chlorophenyl)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide. One potential direction is to further investigate its potential as a treatment for Alzheimer's disease and cancer. Another direction is to study its interactions with other receptors in the brain to better understand its mechanism of action. Additionally, more research is needed to optimize its use in lab experiments and to identify any potential side effects.

Synthesis Methods

The synthesis method for 2-(4-chlorophenyl)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide involves the reaction of 4-chloroacetophenone and 2-amino-4-(2-pyridyl)oxazole in the presence of a catalyst. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.